- Development of 2, 4-diaminoquinazoline derivatives as potent PAK4 inhibitors by the core refinement strategy, European Journal of Medicinal Chemistry, 2017, 131, 1-13
Cas no 953411-10-4 (7-Bromo-1H-indazol-5-amine)
7-Bromo-1H-indazol-5-amine structure
Product Name:7-Bromo-1H-indazol-5-amine
CAS No:953411-10-4
MF:C7H6BrN3
MW:212.046639919281
MDL:MFCD08275114
CID:1025704
PubChem ID:46839913
Update Time:2024-10-25
7-Bromo-1H-indazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-1H-indazol-5-amine
- 7-bromo-1H-indazol-5-amine hydrochloride
- 5-AMINO-7-BROMO-1H-INDAZOLE
- 7-BROMO-1H-INDAZOL-5-YLAMINE
- INDAZOL-5-AMINE,7-BROMO
- SC1621
- LSETWFZXDOPPQM-UHFFFAOYSA-N
- MB06058
- AB0027846
- AB1004529
- W9738
- ST24024479
- 7-Bromo-1H-indazol-5-amine (ACI)
- 7-bromo-2H-indazol-5-amine
- CS-W022524
- DB-080220
- 5-Amino-7-bromoindazole
- EN300-6776564
- DTXSID00676668
- J-519103
- 953411-10-4
- MFCD08275114
- SY112561
- Z1269196016
- SCHEMBL760372
- AKOS005258432
- AS-9385
-
- MDL: MFCD08275114
- Inchi: 1S/C7H6BrN3/c8-6-2-5(9)1-4-3-10-11-7(4)6/h1-3H,9H2,(H,10,11)
- InChI Key: LSETWFZXDOPPQM-UHFFFAOYSA-N
- SMILES: BrC1C2=C(C=NN2)C=C(N)C=1
Computed Properties
- Exact Mass: 210.97500
- Monoisotopic Mass: 210.975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 54.7
Experimental Properties
- Color/Form: Solid
- Density: 1.867
- Boiling Point: 426.5°C at 760 mmHg
- Flash Point: 211.7°C
- Refractive Index: 1.8
- PSA: 54.70000
- LogP: 2.48880
7-Bromo-1H-indazol-5-amine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition:Keep in dark place,Inert atmosphere,Room temperature
7-Bromo-1H-indazol-5-amine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-Bromo-1H-indazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | SC1621-0.25/G |
7-BROMO-1H-INDAZOL-5-AMINE |
953411-10-4 | 95% | 0.25g |
$12 | 2023-09-15 | |
| AstaTech | SC1621-1/G |
7-BROMO-1H-INDAZOL-5-AMINE |
953411-10-4 | 95% | 1/G |
$275 | 2022-05-31 | |
| AstaTech | SC1621-5/G |
7-BROMO-1H-INDAZOL-5-AMINE |
953411-10-4 | 95% | 5/G |
$825 | 2022-05-31 | |
| Ambeed | A201681-100mg |
7-Bromo-1H-indazol-5-amine |
953411-10-4 | 98% | 100mg |
$13.0 | 2025-04-14 | |
| Ambeed | A201681-250mg |
7-Bromo-1H-indazol-5-amine |
953411-10-4 | 98% | 250mg |
$16.0 | 2025-04-14 | |
| Ambeed | A201681-1g |
7-Bromo-1H-indazol-5-amine |
953411-10-4 | 98% | 1g |
$27.0 | 2025-04-14 | |
| Ambeed | A201681-5g |
7-Bromo-1H-indazol-5-amine |
953411-10-4 | 98% | 5g |
$120.0 | 2025-04-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WR334-200mg |
7-Bromo-1H-indazol-5-amine |
953411-10-4 | 98% | 200mg |
148.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WR334-50mg |
7-Bromo-1H-indazol-5-amine |
953411-10-4 | 98% | 50mg |
66.0CNY | 2021-08-04 | |
| Chemenu | CM126572-1g |
7-bromo-1H-indazol-5-amine |
953411-10-4 | 98% | 1g |
$234 | 2021-08-05 |
7-Bromo-1H-indazol-5-amine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Stannous chloride Solvents: Ethanol ; 18 h, reflux
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Iron Solvents: Acetic acid ; 2.5 h, 80 °C
1.2 Reagents: Methanol
1.3 Reagents: Sodium carbonate Solvents: Water ; pH 7
1.2 Reagents: Methanol
1.3 Reagents: Sodium carbonate Solvents: Water ; pH 7
Reference
- Preparation of indazole compounds that inhibit one or more receptor, or non-receptor, tyrosine or serine/threonine kinase, World Intellectual Property Organization, , ,
7-Bromo-1H-indazol-5-amine Raw materials
7-Bromo-1H-indazol-5-amine Preparation Products
7-Bromo-1H-indazol-5-amine Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
953411-10-4 (7-Bromo-1H-indazol-5-amine) Related Products
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